3,4,5,6-tetrachloro-N-[3-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]pyridine-2-carboxamide

• IUPAC Name: 3,4,5,6-tetrachloro-N-[3-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C15H8Cl4N4O2/c1-6-20-14(23-25-6)7-3-2-4-8(5-7)21-15(24)12-10(17)9(16)11(18)13(19)22-12/h2-5H,1H3,(H,21,24)
• InChI Key: DONYEHQZQDKPOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)C2=CC(=CC=C2)NC(=O)C3=NC(=C(C(=C3Cl)Cl)Cl)Cl
• Molecular Formula: C15H8Cl4N4O2
• Molecular Weight: 418.1 g/mol

Description

The compound is a derivative of pyridine, which is a basic heterocyclic organic compound. Similar to benzene and pyridine, it has a planar six-membered ring structure, but one of the carbon atoms is replaced by a nitrogen atom. The compound also contains an oxadiazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine and oxadiazole rings, along with the tetrachloro and carboxamide groups. The electron-withdrawing nature of the tetrachloro group would likely influence the electronic properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the tetrachloro group could make the compound relatively dense and possibly volatile.

Mechanism of Action

The mechanism of action of this compound is not clear without specific context. If it’s intended to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. If it shows promising biological activity, it could be further optimized and studied in preclinical and clinical trials.